Cas no 1396808-51-7 (2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide)

• Product Name: 2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide
• CAS No: 1396808-51-7
• MF: C₁₉H₂₀BrN₃O₂
• MW: 402.285003662109
• CID: 5757897
• PubChem ID: 71786530
• Update Time: 2025-05-24

2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide
• 1396808-51-7
• 2-bromo-N-((1-nicotinoylpiperidin-4-yl)methyl)benzamide
• AKOS024534963
• F6178-3584
• VU0534393-1
• 2-bromo-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]benzamide

• Inchi： 1S/C19H20BrN3O2/c20-17-6-2-1-5-16(17)18(24)22-12-14-7-10-23(11-8-14)19(25)15-4-3-9-21-13-15/h1-6,9,13-14H,7-8,10-12H2,(H,22,24)
• InChI Key： GTQDVPZYBFADLA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC1CCN(C(C2C=NC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 401.07389g/mol
• Monoisotopic Mass: 401.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide

2-Bromo-N-{[1-(Pyridine-3-Carbonyl)Piperidin-4-Yl]Methyl}Benzamide (CAS No. 1396808-51-7)

The compound 2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide (CAS No. 1396808-51-7) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a bromine atom, a benzamide group, and a piperidine ring substituted with a pyridine carbonyl group. The combination of these functional groups makes it a versatile molecule for research and development in the fields of organic chemistry and drug discovery.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the bromine atom in this compound allows for potential substitution reactions, which can be exploited to synthesize derivatives with enhanced pharmacological properties. Additionally, the pyridine ring within the molecule contributes to its stability and ability to participate in hydrogen bonding, which are critical factors in drug design.

The benzamide group is another key feature of this compound, as it is known to enhance the solubility and bioavailability of drugs. This makes 2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide an attractive candidate for further exploration in the development of therapeutic agents. Recent advancements in synthetic methodologies have also made it easier to prepare this compound with high purity and yield, further facilitating its use in research settings.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and cyclization. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations in synthetic chemistry have made this compound more accessible for researchers working on drug discovery programs.

One of the most promising applications of 2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide lies in its potential as a building block for constructing bioactive molecules. For instance, researchers have explored its utility in creating inhibitors for protein kinases, which are key targets in cancer therapy. The molecule's ability to form stable interactions with biological targets makes it an ideal starting point for developing selective and potent inhibitors.

Furthermore, the piperidine ring in this compound provides a rigid framework that can be modified to introduce additional functional groups. This flexibility allows chemists to tailor the molecule's properties for specific biological applications. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, opening new avenues for its use in treating chronic diseases.

In conclusion, 2-bromo-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide (CAS No. 1396808-51-7) is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in future research efforts aimed at developing innovative therapeutic agents.